Cas no 1209791-95-6 (1-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1209791-95-6
• MF: C₂₂H₁₉ClN₄O₄
• MW: 438.863663911819
• CID: 5981779
• PubChem ID: 45540553
• Update Time: 2025-05-19

1-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• 1209791-95-6
• (3-(2-chlorophenyl)-5-methylisoxazol-4-yl)(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• VU0648226-1
• CCG-313700
• 1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• AKOS024514765
• [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• F5596-0552

• Inchi： 1S/C22H19ClN4O4/c1-13-18(19(26-31-13)15-5-2-3-6-16(15)23)22(28)27-10-8-14(9-11-27)20-24-25-21(30-20)17-7-4-12-29-17/h2-7,12,14H,8-11H2,1H3
• InChI Key： AGIZCYJQBIDTKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(=C(C)ON=1)C(N1CCC(C2=NN=C(C3=CC=CO3)O2)CC1)=O

Computed Properties

• Exact Mass: 438.1094828g/mol
• Monoisotopic Mass: 438.1094828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98.4Ų

Additional information on 1-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Chemical Profile of 1-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No: 1209791-95-6)

The compound 1-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine, identified by its CAS number 1209791-95-6, represents a sophisticated molecular entity within the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their structural complexity and potential biological activity. The presence of multiple fused rings and functional groups makes it a subject of interest for researchers exploring novel therapeutic agents.

At the core of this molecule lies a piperidine ring, which is a common pharmacophore in drug discovery due to its ability to modulate biological targets effectively. The piperidine ring in this compound is further functionalized with an oxadiazole moiety, enhancing its structural rigidity and potentially influencing its binding interactions. This oxadiazole unit is linked to a furan ring at the 4-5 position, introducing additional electronic and steric properties that could fine-tune the compound's pharmacokinetic profile.

The 1,2-oxazole group attached to the piperidine ring adds another layer of complexity, contributing to the molecule's overall shape and electronic distribution. This oxazole ring is further modified with a 5-methyl group and an 4-carbonyl substituent, which can serve as points for further chemical modification or interaction with biological targets. The presence of these functional groups suggests that this compound may exhibit multiple modes of action, making it a promising candidate for multifunctional drug development.

The aromatic portion of the molecule is represented by the 2-chlorophenyl group, which introduces a chlorine atom into the phenyl ring. Chlorine substituents are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The electron-withdrawing nature of chlorine can also influence the electronic properties of the aromatic system, potentially affecting how the molecule interacts with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes and potential interactions of such complex molecules with high accuracy. Studies have indicated that compounds with similar structural motifs may interact with enzymes and receptors involved in various disease pathways. For instance, the piperidine-based scaffold has been shown to be effective in targeting neurotransmitter receptors, making this compound a candidate for therapeutic applications in neurological disorders.

The furan ring in this molecule adds another dimension to its potential biological activity. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of a furan ring into this compound could enhance its bioavailability and improve its ability to cross biological membranes. This feature is particularly important for developing drugs that require systemic delivery.

One of the most exciting aspects of this compound is its potential as a lead structure for drug development. By leveraging modern synthetic methodologies, researchers can explore analogs of this molecule with modified functional groups to optimize its pharmacological properties. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) can be employed to refine the structure and enhance its efficacy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed reactions and flow chemistry have been instrumental in facilitating the construction of complex heterocyclic systems like this one. These methods not only improve efficiency but also allow for better control over reaction outcomes, reducing unwanted side products.

In conclusion, 1-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No: 1209791-95-6) represents a fascinating example of modern pharmaceutical chemistry. Its intricate structure and diverse functional groups make it a promising candidate for further research into novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in developing next-generation drugs that address complex diseases more effectively.